Cas no 4556-09-6 (2-PHENYL-2-CYCLOHEXEN-1-ONE)

• Product Name: 2-PHENYL-2-CYCLOHEXEN-1-ONE
• CAS No: 4556-09-6
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 929968
• PubChem ID: 1201401
• Update Time: 2025-10-18

2-PHENYL-2-CYCLOHEXEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-2-CYCLOHEXEN-1-ONE
• 2-phenyl-cyclohex-2-en-1-one
• QBKAQTWEICLWHV-UHFFFAOYSA-N
• 4,5-dihydro-[1,1'-biphenyl]-2(3H)-one
• 2-phenyl-2-cyclohexenone
• SCHEMBL1943625
• 2-phenylcyclohex-2-en-1-one
• AKOS006292187
• 2-Phenyl-cyclohex-2-enone
• DTXSID50360883
• AQ-917/40192277
• 4556-09-6

• Inchi： 1S/C12H12O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-8H,4-5,9H2
• InChI Key： QBKAQTWEICLWHV-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=CCCC1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-PHENYL-2-CYCLOHEXEN-1-ONE

2-PHENYL-2-CYCLOHEXEN-1-ONE (CAS No. 4556-09-6): A Comprehensive Overview

2-PHENYL-2-CYCLOHEXEN-1-ONE, also known by its CAS registry number 4556-09-6, is a bicyclic compound that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclohexenone ring with a phenyl group. The cyclohexenone moiety contributes to its reactivity, while the phenyl group imparts aromatic stability and potential for further functionalization. Recent studies have highlighted its role in various applications, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-PHENYL-2-CYCLOHEXEN-1-ONE has been optimized through various methodologies, including the use of transition metal catalysts and biocatalytic approaches. For instance, researchers have employed Ru-catalyzed asymmetric hydrogenation to achieve high enantioselectivity, which is crucial for its application in drug development. Additionally, the compound's ability to undergo Diels-Alder reactions has made it a valuable precursor in the construction of complex molecular frameworks.

One of the most notable advancements in the study of 2-PHENYL-2-CYCLOHEXEN-1-ONE is its application in the development of bioactive compounds. Recent research has demonstrated its potential as a lead molecule in the design of antimicrobial agents and anti-inflammatory drugs. For example, derivatives of this compound have shown promising activity against multidrug-resistant bacterial strains, making them candidates for next-generation antibiotics.

In the field of materials science, 2-PHENYL-2-CYCLOHEXEN-1-ONE has been explored as a building block for the synthesis of advanced polymers and nanoparticles. Its rigid structure and reactivity make it suitable for applications in polymer stabilization and nanoparticle functionalization, which are critical for improving the performance of materials in extreme environments.

Moreover, the compound's photophysical properties have been leveraged in the development of novel sensors and imaging agents. Researchers have utilized its fluorescence characteristics to create probes for detecting specific analytes in biological systems, opening new avenues in diagnostics and therapeutics.

Recent studies have also focused on the environmental impact of 2-PHENYL-2-CYCLOHEXEN-1-ONE and its derivatives. Green chemistry approaches have been implemented to minimize waste and improve sustainability during their synthesis. For example, the use of renewable feedstocks and catalytic processes has significantly reduced the ecological footprint associated with their production.

In conclusion, 2-PHENYL-2-CYCLOHEXEN-1-O NE (CAS No. 4556-09-6) stands as a versatile compound with a wide range of applications across diverse fields. Its unique structure, reactivity, and tunable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations.